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Compound of Interest |

Compound Name: 2-Chloro-3-formylbenzoic acid
CAS No.: 1289106-07-5
Cat. No.: B1432105
. J

Executive Summary

2-Chloro-3-formylbenzoic acid (CAS: 1289106-07-5) is a highly functionalized, sterically
congested aromatic scaffold used primarily in the synthesis of isoindolinone-based
pharmacophores and kinetic resolution substrates. Its structure—featuring a carboxylic acid
(C1), a chlorine atom (C2), and a formyl group (C3)—presents unique reactivity challenges.
The "sandwiched" chlorine atom creates significant steric hindrance, affecting both the
nucleophilic attack at the carbonyl centers and the rotational freedom of the substituents.

This guide outlines the operational standards for handling this compound, emphasizing the
prevention of autoxidation (CHO

COOH), moisture management, and the mitigation of sensitization risks associated with
halogenated benzaldehydes.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]
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Property Specification

Chemical Name 2-Chloro-3-formylbenzoic acid

CAS Number 1289106-07-5

Molecular Formula CsHsCIOs

Molecular Weight 184.58 g/mol

Appearance Off-white to pale yellow crystalline powder

Soluble in DMSO, Methanol, DMF; sparingly

Solubilit
y soluble in water

1,2,3-Trisubstitution: The ortho-chloro

substituent sterically inhibits the adjacent
Key Structural Feature ] ] ] ]

carboxylic acid and formyl groups, influencing

reaction kinetics and stability.[1]

Hazard Identification & Toxicology

While standard Safety Data Sheets (SDS) classify this compound as an irritant, the
combination of an aldehyde and a halogenated ring warrants elevated precautions regarding
sensitization and tissue damage.

GHS Classification[9]

o Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.
e Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

o Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory
irritation.

Toxicological Nuances

» Sensitization Potential: Aldehydes are known haptens. They can react with skin proteins
(Schiff base formation) to induce immune responses. The presence of the electron-
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withdrawing chlorine atom may increase the electrophilicity of the formyl group, potentially
enhancing this risk compared to unsubstituted benzaldehydes.

» Acidic Corrosivity: Although a weak acid, the pKa is lowered by the inductive effect of the
ortho-chlorine, making it more acidic (and potentially more damaging to mucous
membranes) than benzoic acid.

Engineering Controls & Personal Protective
Equipment (PPE)

Effective safety relies on a hierarchy of controls. The following diagram illustrates the barrier
defense strategy required for handling 2-chloro-3-formylbenzoic acid.

Hazard Source:
2-Chloro-3-formylbenzoic acid

(Dust/Vapor)

Containment

Level 1: Engineering Controls
(Fume Hood, Local Exhaust)

Residual Risk

Level 2: Administrative
(SOPs, Access Control)

Final Barrier

Level 3: PPE
(Nitrile Gloves, Respirator, Goggles)

Safe Handling

Protected Operator
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Figure 1: Hierarchy of controls emphasizing containment as the primary defense against
respiratory irritation.

Specific PPE Recommendations[9]

» Hand Protection: Double-gloving is recommended. Use Nitrile gloves (minimum thickness
0.11 mm). The lipophilic nature of the chlorobenzene ring allows for potential permeation;
change gloves immediately upon splash contact.

o Respiratory Protection: If handling >500mg outside a fume hood (not recommended), use a
P95 or P100 particulate respirator equipped with an organic vapor cartridge (due to potential
trace aldehyde volatility).

» Eye Protection: Chemical splash goggles are mandatory. Face shields should be used during
scaling-up procedures involving vigorous stirring or heating.

Operational Handling & Storage
Storage Stability

The formyl group (CHO) is susceptible to autoxidation to the carboxylic acid (forming 2-
chloroisophthalic acid), especially in the presence of light and air.

o Atmosphere: Store under Argon or Nitrogen.
e Temperature:2—-8°C.

» Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture
ingress.

Handling Protocol: Preventing Cross-Contamination

e Weighing: Use an anti-static gun before weighing, as the crystalline powder can be static-
prone, leading to aerosolization.

e Solvent Choice: Avoid protic solvents (methanol/ethanol) for long-term storage of solutions,
as hemiacetal formation is possible. Use anhydrous DMSO or DMF for stock solutions.
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Representative Synthesis Application: Isoindolinone
Formation

A primary application of 2-chloro-3-formylbenzoic acid is the synthesis of isoindolinones
(phthalimidines) via reductive amination-cyclization. The following protocol demonstrates the

safe utilization of this scaffold.

Mechanistic Logic

The reaction exploits the proximity of the formyl and carboxyl groups. However, the ortho-
chlorine introduces steric strain, often requiring higher temperatures or stronger reducing
agents compared to non-chlorinated analogs.

+ Primary Amine (R-NH2) + Reducing Agent
+ Dehydrating Agent (NaBH4 / STAB)

2-Chloro-3-formvibenzoic acid Condensation Intermediate: Reductive Cyclization - Product;
OSSOt o8 Iminium/Schiff Base 4-Chloro-isoindolin-1-one

Click to download full resolution via product page

Figure 2: Synthetic pathway for isoindolinone formation. The 2-chloro substituent remains
intact, providing a handle for further cross-coupling.

Step-by-Step Protocol

e Setup: Flame-dry a 50 mL round-bottom flask and purge with Argon.

¢ Dissolution: Dissolve 1.0 eq (e.g., 184 mg) of 2-chloro-3-formylbenzoic acid in anhydrous
Methanol (5 mL).

¢ Amine Addition: Add 1.05 eq of the primary amine. Stir at room temperature for 1 hour.
Observation: The solution may turn yellow, indicating imine formation.

¢ Cyclization/Reduction: Cool to 0°C. Add 1.5 eq of Sodium Triacetoxyborohydride (STAB).
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o Safety Note: STAB evolves hydrogen gas. Ensure the reaction is vented through a
bubbler.

o Workup: Quench with saturated NaHCOs. The product (often precipitating) can be collected
via filtration.

o Waste: The aqueous filtrate contains borate salts and organic residues; dispose of as
halogenated organic waste.

Emergency Response

In the event of accidental release, rapid neutralization is critical due to the compound's acidity
and aldehyde reactivity.

Scenario Immediate Action Neutralization/Cleanup

) Wash with soap and water for Do not use alcohol (enhances
Skin Contact

15 min. absorption).
Flush with water/saline for 15 Seek ophthalmologist

Eye Contact ) ) ; o
min.[2] immediately (corrosive risk).

Cover with weak base (Sodium
Spill (Solid) Evacuate area. Don PPE.[2] Carbonate) to neutralize
acidity, then sweep.

If breathing is difficult,
Inhalation Move to fresh air.[2] administer oxygen (trained

personnel only).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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